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Compound of Interest

Compound Name: Sucrose-13C6-1

Cat. No.: B11940216

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sucrose-3Cs, an isotopically
labeled form of sucrose, for its application in advanced research and development. This
document details its chemical properties, primary applications in metabolic research, and
provides illustrative experimental workflows and data presentation formats.

Introduction to Sucrose-3Cs

Sucrose-13Ce is a stable, non-radioactive isotopically labeled form of sucrose where six of the
twelve carbon atoms have been replaced with the heavy isotope, carbon-13 (33C). Sucrose
itself is a disaccharide composed of two monosaccharides: glucose and fructose. The 13C
labeling can be specifically on the glucose or the fructose moiety, a critical distinction for tracing
metabolic pathways. Therefore, it is essential to specify the labeled unit, for example, as
Sucrose-(glucose-13Ce) or Sucrose-(fructose-3Cs). This labeling allows researchers to trace the
metabolic fate of the glucose or fructose portion of the sucrose molecule as it is metabolized by
cells or organisms.

Its primary application lies in metabolic flux analysis (MFA), where it serves as a tracer to
elucidate the activity of metabolic pathways under various conditions.[1][2] It is also utilized as
an internal standard in quantitative analytical techniques such as mass spectrometry (MS) and
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nuclear magnetic resonance (NMR) spectroscopy.[1] The use of Sucrose-13Ce is particularly
relevant in studies of metabolic diseases, obesity, diabetes, and plant metabolism.[3][4]

Chemical and Physical Properties

The fundamental chemical and physical properties of Sucrose-13Ces are summarized in the table
below. These properties are consistent across various suppliers.

Property Value References

D-(+)-Saccharose-13Cs,
Synonyms Sucrose-(glucose-13Ce),

Sucrose-(fructose-13Cs)

Chemical Formula 13C6CeH22011

Molecular Weight 348.25 g/mol

Physical State Solid

Melting Point 185-187 °C

Isotopic Purity =99 atom % 13C

Mass Shift M+6

Storage Store at room temperature.
Solubility Soluble in water.

Experimental Protocols

The following sections outline a general workflow for a 13C-labeling experiment using Sucrose-
13Cse in cultured mammalian cells for metabolic flux analysis.

Cell Culture and Labeling

A typical workflow for a labeling experiment involves culturing cells in a medium containing the
13C-labeled sucrose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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